Cas no 5242-57-9 (1,2-thiazole-5-carbaldehyde)

1,2-thiazole-5-carbaldehyde Properties

Names and Identifiers

• isothiazole-5-carbaldehyde
• 1,2-thiazole-5-carbaldehyde
• 5-Isothiazolecarboxaldehyde
• ISOTHIAZOLE-5-CARBOXYALDEHYDE
• 5-Formylisothiazole
• 5-thiazolaldehyde
• Isothiazol-5-cabaldehyd
• Isothiazol-5-carboxaldehyd
• Isothiazole-5-carboxaldehyde
• AKOS006230343
• 5-Isothiazolecarbaldehyde
• SY025473
• DTXSID10200438
• EN300-100897
• TVFJIXAFZXREJQ-UHFFFAOYSA-N
• InChI=1/C4H3NOS/c6-3-4-1-2-5-7-4/h1-3
• AS-37933
• AMY42117
• 5242-57-9
• FT-0645246
• CS-0171021
• SCHEMBL193432
• AB32448
• A7685
• MFCD07369962
• DB-014581
• +Expand

• MDL： MFCD07369962
• InChIKey： TVFJIXAFZXREJQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H3NOS/c6-3-4-1-2-5-7-4/h1-3H
• SMILES： O=CC1=CC=NS1

Computed Properties

• Exact Mass: 112.99400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 112.99353489g/mol
• Heavy Atom Count: 7
• Complexity: 76.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• LogP: 0.95560
• PSA: 58.20000
• Boiling Point: 100.7 ºC
• Flash Point: 14.7 ºC
• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 1.350

1,2-thiazole-5-carbaldehyde Security Information

• Hazard Statement： H301
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：2-8 °C
• Signal Word：Danger

1,2-thiazole-5-carbaldehyde Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%